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Compound of Interest

Compound Name: 3-(2-isocyanoethyl)-1H-indole

Cat. No.: B177051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(2-isocyanoethyl)-1H-indole, a

versatile heterocyclic building block. The document details its chemical identity, including its

CAS number and synonyms, and presents its key physicochemical properties in a structured

format. A significant focus is placed on its application in the synthesis of complex polycyclic

spiroindolines, with a detailed experimental protocol and a summary of reported reaction yields.

While direct biological activities and specific signaling pathway involvement for 3-(2-
isocyanoethyl)-1H-indole are not extensively documented in current literature, this guide

briefly discusses the known biological roles of structurally related indole derivatives to provide a

contextual framework for potential future investigations. An experimental workflow for a key

synthetic application is also visualized to aid in laboratory implementation.

Chemical Identity and Physicochemical Properties
3-(2-isocyanoethyl)-1H-indole is a derivative of the indole heterocyclic system, characterized

by an isocyanoethyl substituent at the C3 position. This compound serves as a valuable

intermediate in organic synthesis, particularly in the construction of complex molecular

architectures.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value

CAS Number 100571-64-0[1]

Systematic Name 3-(2-isocyanoethyl)-1H-indole[1]

Synonyms

1H-Indole, 3-(2-isocyanoethyl)-; 2-(Indol-3-

yl)ethylisocyanide; 2-(3-indolyl)ethyl isocyanide;

3-(2-isocyano-ethyl)-1H-indole[1]

Table 2: Physicochemical Properties

Property Value Source

Molecular Formula C₁₁H₁₀N₂ [1]

Molecular Weight 170.21 g/mol [2]

Appearance Solid [3]

Polar Surface Area 9.29 Å² [1]

Number of H-bond Donors 1 [1]

Number of H-bond Acceptors 2 [1]

Freely Rotating Bonds 2 [1]

SMILES [C-]#[N+]CCc1c2ccccc2nc1 [1]

InChI

InChI=1S/C11H10N2/c1-12-7-

6-9-8-13-11-5-3-2-4-

10(9)11/h2-5,8,13H,6-7H2

[1]

InChIKey
KKQMZQJNSZGLBO-

UHFFFAOYSA-N
[1]
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A primary application of 3-(2-isocyanoethyl)-1H-indole is its use as a key reactant in the

diastereoselective synthesis of polycyclic spiroindolines. These complex molecular scaffolds

are of significant interest in medicinal chemistry due to their presence in a variety of biologically

active natural products.

Experimental Protocol: General Procedure for the
Synthesis of Polycyclic Spiroindolines
The following is a general protocol for the catalyst-free cascade reaction of 3-(2-
isocyanoethyl)-1H-indole with various electrophiles to yield polycyclic spiroindolines, based

on procedures reported in the literature.[4][5][6][7][8]

Materials:

3-(2-isocyanoethyl)-1H-indole

Substituted 2-cyano-3-phenyl acrylate (or other suitable electrophile)

Ethanol (EtOH) or other suitable solvent

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating and stirring apparatus

Thin-layer chromatography (TLC) supplies for reaction monitoring

Silica gel for column chromatography

Ethyl acetate and petroleum ether (or other suitable eluents)

Procedure:

To a 25 mL round-bottom flask, add the substituted 2-cyano-3-phenyl acrylate (1.0 mmol)

and 3-(2-isocyanoethyl)-1H-indole (1.0 mmol).[4]

Add ethanol (2.0 mL) to the flask.[4]

The reaction mixture is then heated to reflux.
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The progress of the reaction is monitored by TLC.

Upon completion of the reaction, the solvent is removed under reduced pressure.

The resulting residue is purified by flash column chromatography on silica gel using a

mixture of ethyl acetate and petroleum ether as the eluent to afford the pure polycyclic

spiroindoline product.[4]

Table 3: Reported Yields for the Synthesis of Polycyclic Spiroindolines

The following table summarizes the reported yields for the synthesis of various polycyclic

spiroindolines using 3-(2-isocyanoethyl)-1H-indole as a key starting material in cascade

reactions.

Electrophile/Reaction Type Yield (%) Reference

Ynone Excellent [5]

1-Sulfonyl-1,2,3-triazoles Moderate to high [9]

2,2'-diester aziridines (Dy-

catalyzed)
up to 88% [10]

Aldehydes and malononitrile - [6]

Interrupted Ugi cascade

reactions
Moderate to excellent [8]

Yttrium(III) catalyzed ring-

opening of aziridines
56-92% [7]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in the scientific literature detailing the direct biological

activities and signaling pathway interactions of 3-(2-isocyanoethyl)-1H-indole. Its primary role

appears to be that of a synthetic intermediate. However, the broader class of indole derivatives

is well-known for a wide range of pharmacological effects.
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Structurally similar indole-containing compounds have been reported to exhibit various

biological activities, which may provide a rationale for future investigations into the bioactivity of

3-(2-isocyanoethyl)-1H-indole and its derivatives.

Quorum Sensing Inhibition: Derivatives of 3-(2-isocyanobenzyl)-1H-indole have been

identified as potential quorum sensing inhibitors against Pseudomonas aeruginosa.[11][12]

Quorum sensing is a cell-to-cell communication process in bacteria that regulates virulence

factor production and biofilm formation.[11] Indole itself can interfere with quorum sensing

signal transmission.[13]

Anticancer Activity: The indole scaffold is a common feature in many natural and synthetic

compounds with significant anti-tumor properties.[14][15][16][17] These compounds can

exert their effects through various mechanisms, including the inhibition of kinases,

topoisomerases, and tubulin polymerization.[15][17]

It is important to emphasize that these activities are reported for related but distinct molecules,

and dedicated biological screening of 3-(2-isocyanoethyl)-1H-indole is required to ascertain

its specific pharmacological profile.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the synthesis of polycyclic

spiroindolines using 3-(2-isocyanoethyl)-1H-indole.

Start

Combine Reactants:
- 3-(2-isocyanoethyl)-1H-indole

- Electrophile (e.g., acrylate)
- Solvent (e.g., EtOH)

Reaction Setup:
- Reflux with stirring

Monitor Reaction Progress
(TLC)

Work-up:
- Remove solvent

Upon completion Purification:
- Flash column chromatography

Isolate Pure
Polycyclic Spiroindoline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of polycyclic spiroindolines.

Conclusion
3-(2-isocyanoethyl)-1H-indole is a valuable and versatile chemical entity, primarily utilized as

a precursor in the synthesis of complex heterocyclic systems, most notably polycyclic
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spiroindolines. This guide has provided key technical information regarding its identification,

properties, and a detailed experimental protocol for its application in organic synthesis. While

its specific biological role remains to be elucidated, the known pharmacological activities of the

broader indole class suggest that derivatives of 3-(2-isocyanoethyl)-1H-indole could be of

interest for future drug discovery and development programs. The provided data and protocols

are intended to support researchers in the fields of synthetic chemistry, medicinal chemistry,

and drug development in their exploration of this compound and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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